Cas no 215597-92-5 (Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester)
215597-92-5 structure
Product Name:Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester
CAS No:215597-92-5
MF:C15H18N2O14S2
MW:514.438422679901
CID:239602
PubChem ID:53485202
Update Time:2025-04-19
Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester
- 1-[7-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-7-oxoheptanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
- BS3
- DTXSID20704412
- 215597-92-5
- FT-0623276
- 1,1'-[(1,7-Dioxoheptane-1,7-diyl)bis(oxy)]bis(2,5-dioxopyrrolidine-3-sulfonic acid)
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- Inchi: 1S/C15H18N2O14S2/c18-10-6-8(32(24,25)26)14(22)16(10)30-12(20)4-2-1-3-5-13(21)31-17-11(19)7-9(15(17)23)33(27,28)29/h8-9H,1-7H2,(H,24,25,26)(H,27,28,29)
- InChI Key: OQTFSWZGYNVNMM-UHFFFAOYSA-N
- SMILES: S(C1C(N(C(C1)=O)OC(CCCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)O)=O)=O)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 514.02000
- Monoisotopic Mass: 514.01994560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 999
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 253Ų
Experimental Properties
- Solubility: H2O: 10 mg/mL
- PSA: 252.86000
- LogP: -0.07870
Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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